
Cyclohexanecarboxyl-CoA Dehydrogenase: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclohexanoyl coenzyme A

Cat. No.: B1245529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexanecarboxyl-CoA dehydrogenase (EC 1.3.8.11) is a flavin adenine dinucleotide

(FAD)-containing enzyme that plays a crucial role in the anaerobic metabolism of alicyclic

compounds.[1][2][3] This enzyme catalyzes the α,β-dehydrogenation of cyclohexane-1-

carbonyl-CoA to cyclohex-1-ene-1-carbonyl-CoA, a key step in both the degradation of

cyclohexane carboxylic acid and the fermentation of aromatic compounds like benzoate and

crotonate in certain anaerobic bacteria.[4][5] Its function is integral to cellular redox balancing

and energy metabolism under anaerobic conditions. This guide provides an in-depth overview

of the enzyme's function, metabolic significance, structural properties, and the experimental

protocols used for its characterization.

Core Function and Metabolic Significance
Cyclohexanecarboxyl-CoA dehydrogenase is primarily involved in two key metabolic contexts

in anaerobic bacteria:

Fermentation of Benzoate and Crotonate: In organisms like Syntrophus aciditrophicus, the

enzyme is part of a pathway that leads to the production of cyclohexane carboxylate as a

fermentation byproduct.[2][5] During the fermentation of benzoate or crotonate, the enzyme

works in the reductive direction, contributing to the regeneration of NAD+ by converting

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1245529?utm_src=pdf-interest
https://www.chemwhat.com/cyclohexane-1-carbonyl-coa-dehydrogenase-ec-1-3-8-11/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3697644/
https://www.creative-enzymes.com/product/cyclohexane1carbonylcoa-dehydrogenase_11577.html
https://www.uniprot.org/uniprotkb/Q39QF4/entry
https://pubmed.ncbi.nlm.nih.gov/23667239/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3697644/
https://pubmed.ncbi.nlm.nih.gov/23667239/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cyclohex-1-ene-1-carboxyl-CoA to cyclohexanecarboxyl-CoA. This process is essential for

maintaining the redox balance necessary for continued substrate fermentation.[2][5]

Anaerobic Degradation of Cyclohexane Carboxylic Acid (CHC): In bacteria such as

Geobacter metallireducens, the enzyme functions in the oxidative direction as part of the

CHC degradation pathway.[4][6][7] It catalyzes the initial dehydrogenation of

cyclohexanecarboxyl-CoA, preparing the molecule for subsequent reactions that ultimately

lead to ring cleavage and entry into central metabolism.[6][7]

The enzyme's activity links the metabolism of alicyclic compounds to the central benzoyl-CoA

degradation pathway for aromatic compounds.[6][7]

Catalytic Reaction
The primary reaction catalyzed by cyclohexanecarboxyl-CoA dehydrogenase is the reversible

1,2-dehydrogenation of cyclohexane-1-carbonyl-CoA:

Cyclohexane-1-carbonyl-CoA + Oxidized [electron-transfer flavoprotein] ⇌ Cyclohex-1-ene-1-

carbonyl-CoA + Reduced [electron-transfer flavoprotein][4]

The enzyme utilizes FAD as a cofactor for this electron transfer.[2][3]

Metabolic Pathway
The following diagram illustrates the role of cyclohexanecarboxyl-CoA dehydrogenase in the

context of benzoate fermentation in Syntrophus aciditrophicus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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